2-Methyliden-4-oxo-4-(3',4'-dichlorophenyl)butanoic acid

• Molecular Formula: C11H8Cl2O3
• Molecular Weight: 259.08 g/mol
• IUPAC Name: 4-(3,4-dichlorophenyl)-2-methylidene-4-oxobutanoic acid
• InChI: InChI=1S/C11H8Cl2O3/c1-6(11(15)16)4-10(14)7-2-3-8(12)9(13)5-7/h2-3,5H,1,4H2,(H,15,16)
• InChI Key: LOELHYSRDJEZMA-UHFFFAOYSA-N
• Canonical SMILES: C=C(CC(=O)C1=CC(=C(C=C1)Cl)Cl)C(=O)O

Description

2-Methyliden-4-oxo-4-(3',4'-dichlorophenyl)butanoic acid is a useful research compound. Its molecular formula is C11H8Cl2O3 and its molecular weight is 259.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aluminium chloride anhydrous (53 g, 0.13 mol.) was added to a solution of itaconic anhydride (15 g, 0.13 mol.) in dichlorobenzene (100 mL) at room temperature. The reaction mixture was heated to 50° C. for 3 hours. and then inverse quenched with cold water/37% hydrochloric acid (100 mL/100 mL) maintaining the temperature below 30° C. After stirring the quenched reaction for 15 min., hexane (80 mL) was added and stirring continued for 0.5 hours. The product was filtered and dried in a vacuum oven to give the crude unsaturated-ketoacid as a colourless solid, 36 g, recrystallization from diethyl ether provided the pure acid (22 g, 67%) as colourless prisms melting at 156-57° C.